Cas no 113138-12-8 (5-bromo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one)

• Product Name: 5-bromo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• CAS No: 113138-12-8
• MF: C₄H₃BrN₂OS
• MW: 207.048418283463
• CID: 1080258
• PubChem ID: 13736583
• Update Time: 2025-05-22

5-bromo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-dihydro-2-thioxo-4(1H)-pyrimidinone
• 5-bromo-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• 5-bromo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• DB-317253
• 5-Bromo-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 113138-12-8
• ZB0112
• SCHEMBL11739894
• 5-bromo-2-sulfanylidene-1H-pyrimidin-4-one
• CS-0451337
• 5-Bromo-2-thiouracil
• CHEMBL320100

• MDL： MFCD27987975
• Inchi： 1S/C4H3BrN2OS/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9)
• InChI Key： JGZMMVRSEVEBDN-UHFFFAOYSA-N
• SMILES： BrC1=CNC(NC1=O)=S

Computed Properties

• Exact Mass: 205.91495g/mol
• Monoisotopic Mass: 205.91495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-bromo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one

Research Brief on 5-bromo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one (CAS: 113138-12-8) in Chemical Biology and Pharmaceutical Applications

The compound 5-bromo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one (CAS: 113138-12-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by a brominated pyrimidinone core with a thione moiety, exhibits versatile reactivity that makes it a promising candidate for drug discovery and development. Recent studies have explored its role as a building block for more complex molecules and its direct biological activities.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a kinase inhibitor scaffold. Researchers utilized structure-activity relationship (SAR) analysis to demonstrate that the bromine atom at position 5 significantly enhances binding affinity to certain tyrosine kinases, particularly those involved in oncogenic signaling pathways. The thione group was found to participate in critical hydrogen bonding interactions with kinase active sites, suggesting this compound could serve as a valuable pharmacophore for anticancer drug development.

In synthetic chemistry applications, 5-bromo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one has shown remarkable utility as a precursor for various heterocyclic systems. A recent publication in Organic Letters (2024) described its use in palladium-catalyzed cross-coupling reactions to generate diverse pyrimidine derivatives. The bromine atom serves as an excellent leaving group for Buchwald-Hartwig amination and Suzuki-Miyaura coupling, enabling efficient construction of compound libraries for high-throughput screening.

Pharmacological evaluations have revealed interesting properties of this compound. Research published in European Journal of Pharmacology (2023) demonstrated moderate anti-inflammatory activity in murine models, with the compound showing selective inhibition of COX-2 over COX-1 (IC50 = 3.2 μM vs >100 μM). The study proposed that the thione moiety might interact with the peroxidase site of COX-2, offering a novel mechanism distinct from traditional NSAIDs. These findings suggest potential applications in developing safer anti-inflammatory agents.

Recent advancements in formulation science have addressed previous challenges with the compound's poor aqueous solubility. A 2024 study in International Journal of Pharmaceutics developed nanocrystalline formulations using wet media milling technology, achieving a 15-fold increase in dissolution rate while maintaining chemical stability. This technological breakthrough could facilitate further preclinical evaluation of this promising compound.

Ongoing research is exploring the compound's potential in targeting protein-protein interactions (PPIs), particularly in disrupting the MDM2-p53 interaction. Preliminary results presented at the 2024 American Chemical Society National Meeting showed that derivatives of 5-bromo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one could bind to the p53 binding cleft of MDM2 with micromolar affinity, suggesting a new avenue for cancer therapeutics development.

In conclusion, 5-bromo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one (CAS: 113138-12-8) represents a multifunctional scaffold with diverse applications in medicinal chemistry and drug discovery. Its unique structural features enable various chemical modifications and biological interactions, making it a valuable tool for researchers. Future studies should focus on optimizing its pharmacokinetic properties and exploring its full therapeutic potential across different disease areas.